Cas no 4542-47-6 (3-(morpholin-4-yl)propanenitrile)
4542-47-6 structure
Product Name:3-(morpholin-4-yl)propanenitrile
CAS No:4542-47-6
MF:C7H12N2O
MW:140.182981491089
MDL:MFCD00006178
CID:85082
PubChem ID:87566211
Update Time:2025-04-18
3-(morpholin-4-yl)propanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Morpholinopropionitrile
- N-(2-Cyanoethyl)morpholine
- 3-(4-Morpholino)propionitrile
- β-Morpholinopropioni
- β-Morpholinopropionitrile
- 3-(morpholin-4-yl)propanenitrile
- Cyanoethylmorpholine
- Morpholine-4-propionitrile
- beta-Morpholinopropionitrile
- 4542-47-6
- NSC20547
- 4-Morpholinepropanenitrile
- EINECS 224-894-9
- FT-0616200
- DTXSID6063515
- NSC41718
- Morpholinopropionitrile
- 4-Morpholinepropionitrile
- 3-morpholin-4-ylpropanenitrile
- 3-Morpholinopropiononitrile
- NSC-41718
- EN300-45279
- CS-10232
- A826793
- 3-Morphlinepropiononitrile
- InChI=1/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H
- CS-0096288
- 3-(4-Morpholinopropiononitrile
- 3-(4-Morpholinyl)propanenitrile #
- .beta.-(N-Morpholino)propanenitrile
- W-109983
- 3-(4-Morpholinyl)propanenitrile
- NSC 41718
- AI3-13188
- FT-0679031
- F1791-1553
- NSC-20547
- SCHEMBL65392
- NS00031528
- MFCD00006178
- .beta.-Morpholinopropionitrile
- SFH9ZX5N5Q
- NSC 20547
- CHEMBL1193603
- SY050017
- 3-morpholinopropanenitrile
- AKOS000177672
- Propionitrile, 3-morpholino-
- BBL013248
- b-Morpholinopropionitrile
- ALBB-004605
- STK503251
- 3-Morpholinopropanenitrile; 3-Morpholinopropionitrile; N-(2-Cyanoethyl)morpholine; NSC 20547; NSC 41718; 4-Morpholinepropanenitrile
- 224-894-9
- DTXCID5040413
- EAA54247
-
- MDL: MFCD00006178
- Inchi: 1S/C7H12N2O/c8-2-1-3-9-4-6-10-7-5-9/h1,3-7H2
- InChI Key: WXVKGHVDWWXBJX-UHFFFAOYSA-N
- SMILES: O1CCN(CCC#N)CC1
- BRN: 110425
Computed Properties
- Exact Mass: 140.09500
- Monoisotopic Mass: 140.095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 36.3A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.4
Experimental Properties
- Color/Form: Yellow liquid
- Density: 1,037 g/cm3
- Melting Point: 20-21°C
- Boiling Point: 246°C(lit.)
- Flash Point: >110°C
- Refractive Index: 1.4720
- PSA: 36.26000
- LogP: 0.17018
- Solubility: Uncertain
- Merck: [ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
- Sensitiveness: The[The{"Boiling point": "246 ° C (lit.)"}The]The
3-(morpholin-4-yl)propanenitrile Security Information
-
Symbol:
- Prompt:warning
- Signal Word:[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
- Hazard Statement: H227-H302+H312+H332-H315-H319
- Warning Statement: P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
- Hazardous Material transportation number:UN3276
- WGK Germany:[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
- Hazard Category Code: 20/21/22-36/37/38
- Safety Instruction: S26-S36/37/39
- RTECS:[ { "flash point(Degrees Celsius)": "62°C(lit.)" } ]
-
Hazardous Material Identification:
- Risk Phrases:R20/21/22; R36/38
- Packing Group:III
- Safety Term:6.1
- HazardClass:6.1
- PackingGroup:III
- TSCA:Yes
- Storage Condition:0-10°C
3-(morpholin-4-yl)propanenitrile Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-(morpholin-4-yl)propanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449036952-100g |
3-(4-Morpholino)propionitrile |
4542-47-6 | 98% | 100g |
$170.00 | 2023-09-01 | |
| Alichem | A449036952-500g |
3-(4-Morpholino)propionitrile |
4542-47-6 | 98% | 500g |
$606.90 | 2023-09-01 | |
| Chemenu | CM163529-500g |
N-(2-CYANOETHYL)MORPHOLINE |
4542-47-6 | 98% | 500g |
$485 | 2021-08-05 | |
| TRC | M723850-1g |
b-Morpholinopropionitrile |
4542-47-6 | 1g |
$ 150.00 | 2023-09-06 | ||
| TRC | M723850-5g |
b-Morpholinopropionitrile |
4542-47-6 | 5g |
$ 201.00 | 2023-09-06 | ||
| TRC | M723850-25g |
b-Morpholinopropionitrile |
4542-47-6 | 25g |
$ 604.00 | 2023-09-06 | ||
| Chemenu | CM163529-25g |
N-(2-CYANOETHYL)MORPHOLINE |
4542-47-6 | 98% | 25g |
$56 | 2024-07-16 | |
| Chemenu | CM163529-100g |
N-(2-CYANOETHYL)MORPHOLINE |
4542-47-6 | 98% | 100g |
$169 | 2024-07-16 | |
| abcr | AB134438-5 g |
4-Morpholinepropionitrile, 98+%; . |
4542-47-6 | 5g |
€55.90 | 2023-05-10 | ||
| abcr | AB134438-25 g |
4-Morpholinepropionitrile, 98+%; . |
4542-47-6 | 25g |
€100.20 | 2023-05-10 |
3-(morpholin-4-yl)propanenitrile Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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